O-{4-[(3-bromophenyl)carbamoyl]phenyl} (4-acetylphenyl)carbamothioate

• Molecular Formula: C22H17BrN2O3S
• Molecular Weight: 469.4 g/mol
• IUPAC Name: O-[4-[(3-bromophenyl)carbamoyl]phenyl] N-(4-acetylphenyl)carbamothioate
• InChI: InChI=1S/C22H17BrN2O3S/c1-14(26)15-5-9-18(10-6-15)25-22(29)28-20-11-7-16(8-12-20)21(27)24-19-4-2-3-17(23)13-19/h2-13H,1H3,(H,24,27)(H,25,29)
• InChI Key: NHQVLCCYEVKBBZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)NC(=S)OC2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)Br

Description

1-[(4-{[(4-ACETYLANILINO)CARBOTHIOYL]OXY}BENZOYL)AMINO]-3-BROMOBENZENE is a complex organic compound with potential applications in various fields of scientific research. This compound is characterized by its unique structure, which includes an acetylanilino group, a carbothioyl group, and a bromobenzene moiety. Its molecular formula is C20H15BrN2O3S.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(4-{[(4-ACETYLANILINO)CARBOTHIOYL]OXY}BENZOYL)AMINO]-3-BROMOBENZENE typically involves multiple steps, including the formation of intermediate compounds. One common synthetic route involves the following steps:

Carbothioylation: The reaction of 4-acetylaniline with a carbothioylating agent to form 4-{[(4-acetylanilino)carbothioyl]oxy